Cas no 1006955-98-1 (2-(3-methyl-4-nitro-1H-pyrazol-1-yl)acetonitrile)

2-(3-methyl-4-nitro-1H-pyrazol-1-yl)acetonitrile structure
1006955-98-1 structure
Product Name:2-(3-methyl-4-nitro-1H-pyrazol-1-yl)acetonitrile
CAS No:1006955-98-1
MF:C6H6N4O2
MW:166.13744020462
MDL:MFCD04969690
CID:2113720
PubChem ID:19620685
Update Time:2025-04-21

2-(3-methyl-4-nitro-1H-pyrazol-1-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

    • 3-methyl-4-nitro-1H-Pyrazole-1-acetonitrile
    • (3-methyl-4-nitro-1H-pyrazol-1-yl)acetonitrile
    • 2-(3-methyl-4-nitro-1H-pyrazol-1-yl)acetonitrile
    • AKOS000309947
    • 1006955-98-1
    • 2-(3-methyl-4-nitropyrazol-1-yl)acetonitrile
    • BBL040961
    • CS-0440209
    • STL414459
    • SYQCRWHYOCTRFX-UHFFFAOYSA-N
    • SCHEMBL14801791
    • EN300-229457
    • DA-23356
    • (3-METHYL-4-NITRO-1H-PYRAZOL-1-YL)METHYL CYANIDE
    • MDL: MFCD04969690
    • Inchi: 1S/C6H6N4O2/c1-5-6(10(11)12)4-9(8-5)3-2-7/h4H,3H2,1H3
    • InChI Key: SYQCRWHYOCTRFX-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1=CN(CC#N)N=C1C)=O

Computed Properties

  • Exact Mass: 166.04907545Da
  • Monoisotopic Mass: 166.04907545Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 227
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 87.4Ų

Experimental Properties

  • Density: 1.4±0.1 g/cm3
  • Boiling Point: 341.8±32.0 °C at 760 mmHg
  • Flash Point: 160.5±25.1 °C
  • Vapor Pressure: 0.0±0.7 mmHg at 25°C

2-(3-methyl-4-nitro-1H-pyrazol-1-yl)acetonitrile Security Information

2-(3-methyl-4-nitro-1H-pyrazol-1-yl)acetonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-229457-0.05g
2-(3-methyl-4-nitro-1H-pyrazol-1-yl)acetonitrile
1006955-98-1 95%
0.05g
$112.0 2024-06-20
Enamine
EN300-229457-0.1g
2-(3-methyl-4-nitro-1H-pyrazol-1-yl)acetonitrile
1006955-98-1 95%
0.1g
$167.0 2024-06-20
Enamine
EN300-229457-0.25g
2-(3-methyl-4-nitro-1H-pyrazol-1-yl)acetonitrile
1006955-98-1 95%
0.25g
$238.0 2024-06-20
Enamine
EN300-229457-0.5g
2-(3-methyl-4-nitro-1H-pyrazol-1-yl)acetonitrile
1006955-98-1 95%
0.5g
$376.0 2024-06-20
Enamine
EN300-229457-1.0g
2-(3-methyl-4-nitro-1H-pyrazol-1-yl)acetonitrile
1006955-98-1 95%
1.0g
$482.0 2024-06-20
Enamine
EN300-229457-2.5g
2-(3-methyl-4-nitro-1H-pyrazol-1-yl)acetonitrile
1006955-98-1 95%
2.5g
$781.0 2024-06-20
Enamine
EN300-229457-5.0g
2-(3-methyl-4-nitro-1H-pyrazol-1-yl)acetonitrile
1006955-98-1 95%
5.0g
$1279.0 2024-06-20
Enamine
EN300-229457-10.0g
2-(3-methyl-4-nitro-1H-pyrazol-1-yl)acetonitrile
1006955-98-1 95%
10.0g
$2274.0 2024-06-20
Enamine
EN300-229457-1g
2-(3-methyl-4-nitro-1H-pyrazol-1-yl)acetonitrile
1006955-98-1
1g
$482.0 2023-09-15
Enamine
EN300-229457-5g
2-(3-methyl-4-nitro-1H-pyrazol-1-yl)acetonitrile
1006955-98-1
5g
$1279.0 2023-09-15
Recommended suppliers
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited